Cas no 954622-40-3 (2-cyclopentyl-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}acetamide)

2-Cyclopentyl-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}acetamide is a synthetic organic compound featuring a cyclopentylacetamide core linked to a substituted pyrrolidinone moiety. Its structural design incorporates both lipophilic (cyclopentyl and 4-methylphenyl) and polar (amide, carbonyl) functional groups, suggesting potential utility in medicinal chemistry as an intermediate or bioactive scaffold. The pyrrolidin-5-one ring may confer conformational rigidity, while the acetamide linker enhances hydrogen-bonding capacity. This compound’s modular structure allows for further derivatization, making it valuable in drug discovery for targeting protease or receptor interactions. Its purity and stability under standard conditions support reproducible application in research settings. Analytical characterization typically confirms high chemical integrity via NMR, HPLC, and mass spectrometry.
2-cyclopentyl-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}acetamide structure
954622-40-3 structure
Product Name:2-cyclopentyl-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}acetamide
CAS No:954622-40-3
MF:C19H26N2O2
MW:314.421945095062
CID:6303042
PubChem ID:16918956
Update Time:2025-08-03

2-cyclopentyl-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopentyl-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}acetamide
    • AKOS024643647
    • 2-cyclopentyl-N-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]acetamide
    • F2370-0775
    • 2-cyclopentyl-N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}acetamide
    • 2-cyclopentyl-N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)acetamide
    • 954622-40-3
    • Inchi: 1S/C19H26N2O2/c1-14-6-8-17(9-7-14)21-13-16(11-19(21)23)12-20-18(22)10-15-4-2-3-5-15/h6-9,15-16H,2-5,10-13H2,1H3,(H,20,22)
    • InChI Key: WSKSYGYHKBNBAA-UHFFFAOYSA-N
    • SMILES: O=C(CC1CCCC1)NCC1CC(N(C2C=CC(C)=CC=2)C1)=O

Computed Properties

  • Exact Mass: 314.199428076g/mol
  • Monoisotopic Mass: 314.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 49.4Ų

2-cyclopentyl-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}acetamide Pricemore >>

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2-cyclopentyl-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}acetamide Related Literature

Additional information on 2-cyclopentyl-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}acetamide

Chemical Compound CAS No 954622-40-3: 2-Cyclopentyl-N-{1-(4-Methylphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Acetamide

The chemical compound with CAS No 954622-40-3, known as 2-Cyclopentyl-N-{1-(4-Methylphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Acetamide, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentyl group with a substituted pyrrolidinone moiety, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug development, particularly in the design of bioactive molecules. The cyclopentyl group is known for its stability and ability to enhance the pharmacokinetic properties of drugs, while the pyrrolidinone ring contributes to hydrogen bonding and structural rigidity. These features make the compound an ideal scaffold for designing drugs targeting specific biological pathways.

In addition to its pharmacological applications, CAS No 954622-40-3 has shown promise in materials science. Researchers have explored its use as a precursor for advanced polymers and high-performance materials. The molecule's ability to form stable amide bonds makes it suitable for applications in polymer synthesis, where such bonds are critical for achieving desired mechanical and thermal properties.

The synthesis of 2-Cyclopentyl-N-{1-(4-Methylphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Acetamide involves a multi-step process that includes nucleophilic acyl substitution and cyclization reactions. Recent advancements in catalytic methods have improved the efficiency of these reactions, enabling large-scale production of the compound. This has facilitated its use in both academic research and industrial applications.

From an environmental perspective, the compound's biodegradability and ecological impact have been evaluated in recent studies. Results indicate that under specific conditions, the molecule can undergo enzymatic degradation, reducing its environmental footprint. This is particularly important as industries increasingly prioritize sustainable practices in chemical production.

In conclusion, CAS No 954622-40-3 stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a valuable tool in drug discovery and materials innovation. As further studies continue to uncover its potential, this compound is likely to play an increasingly significant role in advancing both scientific research and industrial development.

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